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Compound of Interest

Compound Name: Pyrazole-3-boronic acid

CAS No.: 376584-63-3

Cat. No.: B1279502

Get Quote

An In-Depth Technical Guide to Pyrazole-3-Boronic Acid: Properties, Synthesis, and

Applications

Abstract
Pyrazole-3-boronic acid and its derivatives have emerged as indispensable reagents in

modern organic synthesis and medicinal chemistry. The unique combination of a pyrazole ring,

a prevalent pharmacophore, and a versatile boronic acid functional group makes this molecule

a powerful building block for creating complex molecular architectures.[1][2] This guide

provides a comprehensive overview of the core chemical properties, synthesis, and key

applications of pyrazole-3-boronic acid, with a particular focus on its role in palladium-

catalyzed cross-coupling reactions. Detailed protocols and expert insights are provided for

researchers, chemists, and drug development professionals to effectively leverage this reagent

in their work.

Introduction: The Strategic Value of a Dual-
Functionality Reagent
The strategic importance of pyrazole-3-boronic acid stems from its dual functionality. The

structure incorporates two key chemical motifs:
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The Pyrazole Ring: This nitrogen-containing heterocycle is a well-established "privileged

scaffold" in medicinal chemistry. Its presence in a molecule can enhance metabolic stability,

improve pharmacokinetic properties, and facilitate crucial hydrogen bonding interactions with

biological targets.[1][3]

The Boronic Acid Group: This functional group is a cornerstone of modern synthetic

chemistry, serving as a key substrate for the Suzuki-Miyaura cross-coupling reaction. This

reaction enables the efficient and precise formation of carbon-carbon (C-C) bonds under

relatively mild conditions, making it an invaluable tool for assembling complex organic

molecules.[4][5][6]

This combination makes pyrazole-3-boronic acid a gateway reagent for efficiently

incorporating the valuable pyrazole moiety into a wide array of structures, accelerating

research in drug discovery and materials science.[1][4]

Caption: Chemical structure and key functional moieties of Pyrazole-3-boronic acid.

Physicochemical and Safety Profile
A thorough understanding of the physical properties and safety requirements is critical before

incorporating any reagent into a synthetic workflow. Pyrazole-3-boronic acid is typically a

solid at room temperature and should be handled with appropriate personal protective

equipment.

Key Properties
The following table summarizes the essential physicochemical data for 1H-Pyrazole-3-boronic
acid.
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Property Value Reference

CAS Number 376584-63-3 [7][8]

Molecular Formula C₃H₅BN₂O₂ [8][9]

Molecular Weight
111.90 g/mol (anhydrous

basis)
[10]

Appearance
White to pale pink solid,

powder or crystalline powder
[7][8]

Melting Point 88-93 °C

Solubility Soluble in water [7][11]

SMILES OB(O)C1=NNC=C1 [8]

InChI Key
NEUWPDLMDVINSN-

UHFFFAOYSA-N
[8][9]

Safety and Handling
As with all boronic acids, appropriate safety measures must be observed.

Hazard Classification: Causes skin irritation (H315), serious eye irritation (H319), and may

cause respiratory irritation (H335).[10][11]

Personal Protective Equipment (PPE): Always wear protective gloves, safety glasses with

side shields, and a lab coat.[12][13] Work should be conducted in a well-ventilated area or a

chemical fume hood to avoid inhalation of dust.[12][13]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place (2-8°C is

often recommended).[11] It is sensitive to moisture and should be stored under an inert gas.

[11]

Spill & Disposal: In case of a spill, avoid dust formation. Sweep up the material and place it

in a suitable container for disposal.[14] Dispose of contents and container in accordance with

local, regional, and national regulations.[12]
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Synthesis of Pyrazole-3-boronic Acid
The synthesis of pyrazole-3-boronic acid is a well-established procedure in organic chemistry,

typically involving the deprotonation of a protected pyrazole followed by borylation.

Understanding this process provides insight into the molecule's reactivity and potential

impurities.

Start:
Protected Pyrazole

Step 1: Deprotonation
Reagent: n-BuLi

Temp: -78°C

Step 2: Borylation
Reagent: Triisopropyl borate

Step 3: Acidic Workup & Deprotection
Reagent: HCl

Step 4: Neutralization & Precipitation
Reagent: NaOH

Product:
Pyrazole-3-boronic acid

Click to download full resolution via product page

Caption: General workflow for the synthesis of Pyrazole-3-boronic acid.
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Detailed Experimental Protocol
This protocol is adapted from established literature procedures.[7][9] The choice of a protecting

group (e.g., tetrahydropyranyl, THP) on the pyrazole nitrogen is crucial to direct the lithiation to

the C3 position and prevent side reactions.

Materials:

1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazole (1 equivalent)

Anhydrous Tetrahydrofuran (THF)

n-Butyllithium (n-BuLi) in hexanes (1.6 equivalents)

Triisopropyl borate (1.1 equivalents)

2M Hydrochloric acid (HCl)

1M Sodium hydroxide (NaOH)

Toluene, Petroleum ether, Ethyl acetate

Procedure:

Reaction Setup: To a solution of 1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole (e.g., 7.6 g, 52

mmol) in anhydrous THF (50 mL) under an inert atmosphere (Argon or Nitrogen), cool the

mixture to -78 °C using a dry ice/acetone bath.

Expert Insight: Anhydrous conditions are critical as n-BuLi is a strong base and will be

quenched by water. The low temperature is necessary to control the exothermic lithiation

and prevent side reactions.

Lithiation: Slowly add n-butyllithium (e.g., 33 mL of a 2.5 M solution, 82.5 mmol) dropwise to

the cooled solution, ensuring the internal temperature remains below -70 °C.

Borylation: After the addition of n-BuLi, add triisopropyl borate (e.g., 12.7 mL, 55 mmol)

dropwise, again maintaining the temperature at or below -70 °C. Stir the reaction mixture at

this temperature for 1 hour.
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Expert Insight: Triisopropyl borate is used as the boron source. The borate ester

intermediate formed is more stable at low temperatures.

Warm to Room Temperature: Allow the reaction to slowly warm to room temperature over a

period of 4 hours.

Quenching and Deprotection: Quench the reaction by carefully adding 2M HCl. This step

also removes the THP protecting group. Remove the organic solvent (THF) under reduced

pressure.

Isolation: Adjust the pH of the remaining aqueous mixture to approximately 6 using 1M

NaOH. A precipitate will form.

Purification: Collect the precipitate by filtration. Wash the solid sequentially with toluene and

petroleum ether to remove non-polar impurities. Finally, grind the solid with ethyl acetate to

afford 1H-pyrazole-3-boronic acid as a white solid.[7] The product can often be used in

subsequent steps without further purification.

Core Reactivity: The Suzuki-Miyaura Coupling
The premier application of pyrazole-3-boronic acid is its participation in the Suzuki-Miyaura

cross-coupling reaction.[4][5] This palladium-catalyzed reaction forms a C-C bond between the

pyrazole ring (at the C3 position) and an aryl or heteroaryl halide/triflate.
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Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

General Protocol for Suzuki-Miyaura Coupling
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This protocol provides a robust starting point for coupling pyrazole-3-boronic acid with various

aryl halides. Optimization of the catalyst, ligand, base, and solvent may be required for

challenging substrates.

Materials:

Aryl or Heteroaryl Halide (e.g., 2-Bromo-4-methyl-thiazole-5-carboxylic acid benzyl amide, 1

equivalent)

1H-Pyrazole-3-boronic acid (2 equivalents)

Palladium Catalyst (e.g., Pd(PPh₃)₄, 5-10 mol%)

Base (e.g., K₂CO₃ or K₃PO₄, 3 equivalents)

Solvent System (e.g., Toluene/Water/Ethanol mixture)

Procedure:

Reaction Setup: To a reaction vessel, add the aryl halide (e.g., 2.0 g, 6.43 mmol), 1H-

pyrazole-3-boronic acid (e.g., 1.44 g, 12.9 mmol), the palladium catalyst (e.g., Pd(PPh₃)₄,

0.74 g, 0.643 mmol), and the base (e.g., K₂CO₃, 2.67 g, 19.3 mmol).

Solvent Addition: Add the solvent system (e.g., toluene 30 mL, water 10 mL, and ethanol 10

mL).

Expert Insight: A biphasic solvent system is common. The base is soluble in the aqueous

phase, where it activates the boronic acid, while the organic components and catalyst

reside primarily in the organic phase. Ethanol can act as a co-solvent to improve

miscibility.

Degassing: Degas the resulting mixture thoroughly (e.g., by bubbling argon through it for 15-

20 minutes or by three freeze-pump-thaw cycles). This is critical to remove oxygen, which

can deactivate the Pd(0) catalyst.

Reaction: Heat the mixture to the desired temperature (e.g., 100 °C) and stir for 16 hours or

until reaction completion is confirmed by TLC or LC-MS.
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Workup: Cool the reaction mixture to room temperature. Dilute with an organic solvent like

ethyl acetate and wash with brine.

Purification: Dry the organic phase over an anhydrous salt (e.g., Na₂SO₄), filter, and

concentrate under reduced pressure. The crude residue can then be purified by column

chromatography on silica gel to yield the desired 3-arylpyrazole product.[9]

Applications in Drug Discovery and Materials
Science
The ability to readily synthesize substituted pyrazoles makes pyrazole-3-boronic acid a high-

value intermediate.

Medicinal Chemistry: The pyrazole nucleus is a core component of numerous FDA-approved

drugs.[3] Using pyrazole-3-boronic acid allows for the rapid generation of libraries of novel

pyrazole-containing compounds, which can be screened for biological activity against

various targets, including kinases, proteases, and receptors.[2][4][15]

Materials Science: The unique electronic and optical properties of pyrazole-containing

structures are being explored for applications in materials science.[4] Pyrazole-3-boronic
acid serves as a key building block for creating novel organic semiconductors, polymers,

and materials used in the production of optics.[5][7]

Conclusion
Pyrazole-3-boronic acid is a versatile and powerful synthetic intermediate that bridges the

worlds of heterocyclic chemistry and organometallic catalysis. Its dual functionality allows for

the strategic incorporation of the biologically significant pyrazole ring into diverse molecular

scaffolds. A firm grasp of its physicochemical properties, synthesis, and reactivity, particularly in

the context of the Suzuki-Miyaura coupling, empowers chemists to design and execute efficient

synthetic routes toward novel pharmaceuticals and advanced materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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